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Compound of Interest

Compound Name: 4,4'-Bis(dimethylamino)benzhydrol

Cat. No.: B085804 Get Quote

Application Note: Visualization of Latent
Fingerprints
Topic: Using Forensic Light Sources to Visualize Fingerprints Developed with Michler's Hydrol

Initial Research Findings:

A comprehensive review of forensic science literature and chemical databases has been

conducted to provide detailed application notes and protocols for the visualization of latent

fingerprints developed with Michler's hydrol. This research aimed to gather quantitative data,

established experimental procedures, and the underlying chemical principles of this specific

application for researchers, scientists, and drug development professionals.

Conclusion of Research:

Our extensive search has found no established or documented use of Michler's hydrol for the

development of latent fingerprints in forensic science. The scientific literature does not contain

any protocols, experimental data, or case studies related to this application. While Michler's

hydrol and its parent compound, Michler's ketone, are known in other areas of chemistry,

particularly in the synthesis of dyes and as photosensitizers, their application in fingerprint

visualization has not been reported.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b085804?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Established and validated methods for the chemical development of latent fingerprints on

various surfaces include treatments with reagents such as ninhydrin, 1,8-diazafluoren-9-one

(DFO), cyanoacrylate fuming, and various fluorescent dyes and powders. These methods have

been extensively studied, and detailed protocols for their use are widely available in forensic

science literature.

Recommendation:

Based on the current body of scientific knowledge, we cannot provide application notes or

protocols for the use of Michler's hydrol in fingerprint development. Researchers and

professionals in the field are advised to rely on established and validated techniques for latent

print visualization. Further investigation into novel reagents would require foundational

research to determine their efficacy, safety, and reliability before any standardized protocols

can be developed.

For professionals seeking to develop latent fingerprints, we recommend consulting established

forensic science resources for detailed protocols on validated methods. These resources

provide comprehensive information on the appropriate selection of reagents and visualization

techniques based on the substrate and the condition of the latent print.

To cite this document: BenchChem. [Using forensic light sources to visualize fingerprints
developed with Michler's hydrol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085804#using-forensic-light-sources-to-visualize-
fingerprints-developed-with-michler-s-hydrol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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